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Compound of Interest

Compound Name: BMS-986104 hydrochloride

Cat. No.: B606282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-986104 is a selective, partial agonist of the sphingosine-1-phosphate receptor 1 (S1P1).

[1] It is a prodrug that, upon administration, is phosphorylated to its active metabolite, which

then modulates S1P1. This modulation leads to the sequestration of lymphocytes in lymph

nodes, thereby preventing their infiltration into sites of inflammation. This mechanism of action

makes BMS-986104 a compound of interest for the research of autoimmune diseases.[1]

Proper preparation of stock solutions is critical for accurate and reproducible experimental

results. These application notes provide a detailed protocol for the preparation, storage, and

handling of BMS-986104 hydrochloride stock solutions for research purposes.

Physicochemical and Pharmacological Properties
A clear understanding of the physicochemical and pharmacological properties of BMS-986104
hydrochloride is essential for its effective use in experimental settings.
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Property Value Reference

Chemical Name

1-amino-3-((6R)-6-hexyl-

5,6,7,8-tetrahydro-2-

naphthalenyl)-

cyclopentanemethanol

hydrochloride

Molecular Formula C₂₂H₃₆ClNO [1]

Molecular Weight 365.98 g/mol [1]

CAS Number 1622180-39-5 [1]

Mechanism of Action
Selective S1P1 receptor partial

agonist
[1]

Target Pathway GPCR/G Protein [1]

Form Solid powder

Storage of Solid -20°C for up to 2 years

Signaling Pathway of BMS-986104
BMS-986104 is a prodrug that is converted to its active phosphate form by sphingosine

kinases. The active form then binds to the S1P1 receptor, a G protein-coupled receptor

(GPCR). This binding activates intracellular signaling pathways, leading to the downregulation

of S1P1 receptor expression on lymphocytes. Consequently, lymphocytes are retained within

the lymph nodes and their circulation in the bloodstream is reduced.
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Caption: Signaling pathway of BMS-986104.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BMS-986104
hydrochloride in dimethyl sulfoxide (DMSO).

Materials:

BMS-986104 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Allow the vial of BMS-986104 hydrochloride to equilibrate to room temperature before

opening to prevent condensation of moisture.

Work in a chemical fume hood or a well-ventilated area.

Weighing the Compound:
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Carefully weigh out 3.66 mg of BMS-986104 hydrochloride powder and transfer it to a

sterile microcentrifuge tube.

Calculation:

Desired Concentration (C) = 10 mM = 0.010 mol/L

Molecular Weight (MW) = 365.98 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x MW x V = 0.010 mol/L x 365.98 g/mol x 0.001 L = 0.0036598 g = 3.66

mg

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the weighed

compound.

Cap the tube tightly.

Solubilization:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure there are no visible particles.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes

at room temperature.

Storage:

Once fully dissolved, the 10 mM stock solution should be aliquoted into smaller volumes in

sterile, light-protected tubes to avoid repeated freeze-thaw cycles.

For short-term storage, the stock solution can be kept at 4°C for up to two weeks.

For long-term storage, store the aliquots at -80°C for up to six months.
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Experimental Workflow:
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Caption: Workflow for BMS-986104 hydrochloride stock solution preparation.
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Safety Precautions
Standard laboratory safety practices should be followed when handling BMS-986104
hydrochloride and DMSO. This includes the use of appropriate personal protective equipment

(PPE) such as a lab coat, safety glasses, and chemical-resistant gloves. All handling of the

powdered compound and the concentrated stock solution should be performed in a chemical

fume hood to avoid inhalation of dust or vapors. In case of contact with skin or eyes, rinse

immediately with plenty of water. Consult the Safety Data Sheet (SDS) for complete safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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